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Compound Focus: Tripropylene glycol monopropyl ether

CAS No.: 96077-04-2

Cat. No.: S3605229

Chemical Identity and Key Properties of TPGME

For any experimental work, confirming the identity and properties of your compound is the first critical step.

Below is a summary of the key data for TPGME.

Property Value /| Description

Common Name tripropylene glycol monomethyl ether [1]

CAS Number 20324-33-8 [1]

Molecular Formula C10H2204 [1]

Molecular Weight 206.279 g/mol [1]

Density 1.0+0.1 g/cm3 [1]

Boiling Point 270.8+20.0 °C at 760 mmHg [1]

Flash Point 117.6+21.8 °C [1]

Synonym 1-[1-(1-methoxypropan-2-yloxy)propan-2-yloxy]propan-2-ol [1]
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Frequently Asked Questions (FAQs) and
Troubleshooting

General Mechanisms and Applications

Q1: What is the primary mechanism by which TPGME reduces soot precursor species? TPGME acts as
a soot-reducing fuel additive primarily due to its high oxygen content (over 30 wt%) and its specific
molecular structure, which contains three ether linkages and an alcoholic group. During combustion, this
structure promotes the formation of more complete oxidation products like CO, and H,O, at the expense of
soot precursor formation. The oxygen in the molecule is made available to react with carbon atoms,

preventing the formation of polycyclic aromatic hydrocarbons (PAHs) and subsequent soot particles [2] [3].

Q2: Which key soot precursor species are effectively reduced by TPGME? Experimental studies in jet-
stirred reactors have shown that TPGME oxidation leads to reduced formation of several critical soot

precursors. The key species measured include [2]:

e Ethylene

¢ Propene

e Acetylene

e Allene

e 1-Butene

¢ Propyne

e Butadiene An updated kinetic model for TPGME has demonstrated accuracy in predicting the
formation trends of these species [2].

Experimental Designh and Protocol

Q3: What are the standard experimental conditions for studying TPGME combustion in a jet-stirred
reactor? To replicate established research on TPGME's oxidation and its effect on soot precursors, you can

follow this general protocol derived from the literature. The workflow below outlines the key stages:
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Prepare TPGME Mixture [Use Jet-Stirred ReactoD

[Set TPGME Concentration: 1000 ppmj E’Set Pressure: 1 atmj

Run Experiment

Heat over Temperature Range: Set Equivalence Ratios (¢): . .
[ 530-1250 K ] [ 0.5, 1.0, and 2.0 Set Residence Time: 70 ms

Sample & Analyze

Measure Global Species:
02, CO, CO2, H20

Measure Soot Precursors:
C2Ha, CsHs, C2H2, etc.

Click to download full resolution via product page
Diagram: Experimental workflow for TPGME combustion analysis.

The key quantitative parameters for this experiment are summarized in the table below [2]:

Parameter Standard Condition

Reactor Type Jet-Stirred Reactor
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Parameter Standard Condition
TPGME Concentration 1000 ppm
Equivalence Ratios (@) 0.5,1.0,2.0
Pressure 1 atm

Residence Time 70 ms

Temperature Range 530 - 1250 K

Q4: What should I do if my experimental results do not match the predicted low-temperature
reactivity of the established kinetic model? This is a known issue. Early kinetic models for TPGME
predicted erroneous low-temperature reactivity. Researchers have successfully addressed this by updating
the low-temperature reaction kinetics and the base-mechanism of the model with recent kinetic

insights [2]. If you encounter this:

¢ Verify your model version: Ensure you are using the most recently published kinetic model for
TPGME.

¢ Check the mechanism: Confirm that the model incorporates the updated low-temperature reaction
pathways. The literature indicates that these updates correct the erroneous predictions and allow the
model to accurately rationalize the formation of all measured species [2].

Safety and Handling

Q5: What are the critical safety considerations when handling TPGME in the lab? Always consult the
official Safety Data Sheet (MSDS) for the most comprehensive guidelines. The following toxicological data

from research provides key risk awareness [1]:

Route of Exposure Toxicity Data Observed Effects (in studies)
Oral (Rat) LDsgq: 3300 pL/kg Lethal dose (details not reported) [1]
Dermal (Rabbit) LDsgq: 16 mL/kg Liver and kidney changes [1]
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Route of Exposure Toxicity Data Observed Effects (in studies)
Inhalation (Rat) LC: >30 ppm/8H Lethal concentration (details not reported) [1]

Dermal Repeated (Rabbit) TDL,: 650 mL/kg/13W-I  Weight loss, anesthetic effects, death [1]

Standard Safety Precautions:

e Use personal protective equipment (PPE): Wear gloves, safety glasses, and a lab coat.
e Work in a well-ventilated area: Use a fume hood, especially if heating the compound, to avoid

inhalation.

¢ Avoid skin and eye contact: TPGME can cause irritation and systemic toxicity through skin
absorption [1].

¢ Store away from ignition sources: The flash point is 117.6°C, but standard fire safety protocols
should always be followed [1].

Key Technical Insights for Researchers

The following diagram synthesizes the core relationship between TPGME's molecular properties and its

observed effects in combustion, which is fundamental for interpreting experimental results.
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Diagram: The molecular mechanism of TPGME in soot reduction.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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